Cas no 2432849-09-5 ((5-Bromo-2,3-difluoro-4-methoxyphenyl)(methyl)sulfane)

• Product Name: (5-Bromo-2,3-difluoro-4-methoxyphenyl)(methyl)sulfane
• CAS No: 2432849-09-5
• MF: C₈H₇BrF₂OS
• MW: 269.106387376785
• CID: 5075431
• Update Time: 2023-08-25

(5-Bromo-2,3-difluoro-4-methoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2,3-difluoro-4-methoxyphenyl)(methyl)sulfane

• Inchi： 1S/C8H7BrF2OS/c1-12-8-4(9)3-5(13-2)6(10)7(8)11/h3H,1-2H3
• InChI Key： KJHRPSZSQZLCCV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1OC)F)F)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 3.3
• Topological Polar Surface Area: 34.5